Cas no 1236255-05-2 (N-(sec-Butyl)-2-pyrrolidinecarboxamide hydrochloride)

• Product Name: N-(sec-Butyl)-2-pyrrolidinecarboxamide hydrochloride
• CAS No: 1236255-05-2
• MF: C₉H₁₉ClN₂O
• MW: 206.712961435318
• CID: 1078263
• PubChem ID: 56832054
• Update Time: 2025-06-07

N-(sec-Butyl)-2-pyrrolidinecarboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(sec-Butyl)-2-pyrrolidinecarboxamide hydrochloride
• N-butan-2-ylpyrrolidine-2-carboxamide;hydrochloride
• N-(sec-butyl)pyrrolidine-2-carboxamidehydrochloride
• AKOS015847140
• 1236255-05-2
• N-(sec-Butyl)-2-pyrrolidinecarboxamidehydrochloride
• N-(sec-butyl)pyrrolidine-2-carboxamide hydrochloride

• MDL： MFCD13562458
• Inchi： 1S/C9H18N2O.ClH/c1-3-7(2)11-9(12)8-5-4-6-10-8;/h7-8,10H,3-6H2,1-2H3,(H,11,12);1H
• InChI Key： QEHGXWFXRXXOOF-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1CCCN1)NC(C)CC

Computed Properties

• Exact Mass: 206.1185909g/mol
• Monoisotopic Mass: 206.1185909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 159
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1Ų

Additional information on N-(sec-Butyl)-2-pyrrolidinecarboxamide hydrochloride

Introduction to N-(sec-Butyl)-2-pyrrolidinecarboxamide hydrochloride (CAS No: 1236255-05-2)

N-(sec-Butyl)-2-pyrrolidinecarboxamide hydrochloride, a compound with the chemical formula C₉H₁₇N₂O₂·HCl, is a significant molecule in the field of pharmaceutical chemistry. This compound, identified by its CAS number CAS NO: 1236255-05-2, has garnered attention due to its potential applications in drug development and its unique structural properties. The hydrochloride salt form enhances its solubility and stability, making it a valuable candidate for further research and therapeutic applications.

The structural framework of N-(sec-Butyl)-2-pyrrolidinecarboxamide hydrochloride consists of a pyrrolidine core substituted with a sec-butyl group and a carboxamide moiety. This specific arrangement contributes to its distinct chemical behavior and reactivity, which are crucial for its role in synthetic chemistry and medicinal applications. The presence of the hydrochloride salt further modulates its pharmacokinetic properties, facilitating better absorption and distribution within biological systems.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways effectively. N-(sec-Butyl)-2-pyrrolidinecarboxamide hydrochloride has been studied for its potential role in inhibiting specific enzymes and receptors involved in various diseases. Its unique structure allows it to interact with biological targets in a manner that may lead to the development of new therapeutic agents. For instance, preliminary studies suggest that this compound may have inhibitory effects on certain kinases, which are key players in cancer cell proliferation and survival.

The compound's potential in drug discovery is further highlighted by its ability to be modified structurally to enhance its pharmacological properties. Researchers have been exploring derivatives of N-(sec-Butyl)-2-pyrrolidinecarboxamide hydrochloride to optimize its binding affinity and selectivity. These modifications aim to improve therapeutic efficacy while minimizing side effects. The flexibility of the sec-butyl group and the carboxamide moiety provides multiple avenues for chemical manipulation, making it a versatile scaffold for drug design.

Recent advancements in computational chemistry have enabled more precise predictions of the interactions between N-(sec-Butyl)-2-pyrrolidinecarboxamide hydrochloride and biological targets. Molecular docking studies have been particularly useful in identifying how this compound binds to specific proteins and enzymes. These studies not only provide insights into its mechanism of action but also help in designing more effective derivatives. The integration of experimental data with computational models has been crucial in understanding the pharmacological profile of this compound.

The synthesis of N-(sec-Butyl)-2-pyrrolidinecarboxamide hydrochloride involves multi-step organic reactions, each requiring careful optimization to ensure high yield and purity. The introduction of the sec-butyl group and the carboxamide functionality requires precise control over reaction conditions to avoid unwanted side products. Advances in synthetic methodologies have made it possible to produce this compound more efficiently, which is essential for large-scale applications in pharmaceutical research.

In addition to its potential as an active pharmaceutical ingredient (API), N-(sec-Butyl)-2-pyrrolidinecarboxamide hydrochloride has shown promise as an intermediate in the synthesis of more complex molecules. Its structural features make it a valuable building block for constructing larger scaffolds that exhibit enhanced biological activity. This versatility underscores its importance in both academic research and industrial drug development.

The safety profile of N-(sec-Butyl)-2-pyrrolidinecarboxamide hydrochloride is another critical aspect that has been thoroughly evaluated. Preclinical studies have assessed its toxicity, solubility, and metabolic stability, providing valuable data for further development. These studies are essential for ensuring that the compound is safe for use in humans before it can be advanced to clinical trials. The results from these evaluations have been instrumental in guiding dosing regimens and formulation strategies.

The future prospects for N-(sec-Butyl)-2-pyrrolidinecarboxamide hydrochloride are promising, with ongoing research aimed at uncovering new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the translation of laboratory findings into clinical practice. As our understanding of biological systems continues to evolve, compounds like this one will play a crucial role in addressing unmet medical needs.

In conclusion, N-(sec-Butyl)-2-pyrrolidinecarboxamide hydrochloride (CAS NO: 1236255-05-2) is a multifaceted compound with significant potential in pharmaceutical chemistry. Its unique structure, combined with its favorable pharmacokinetic properties, makes it an attractive candidate for drug development. Ongoing research continues to explore its applications in various therapeutic areas, ensuring that it remains at the forefront of medicinal chemistry innovation.